7-(4-((2-chlorophenyl)sulfonyl)piperazin-1-yl)-3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine

• IUPAC Name: 7-[4-(2-chlorophenyl)sulfonylpiperazin-1-yl]-3-methyltriazolo[4,5-d]pyrimidine
• InChI: InChI=1S/C15H16ClN7O2S/c1-21-14-13(19-20-21)15(18-10-17-14)22-6-8-23(9-7-22)26(24,25)12-5-3-2-4-11(12)16/h2-5,10H,6-9H2,1H3
• InChI Key: NSEDGYFLRCAULH-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=NC=N2)N3CCN(CC3)S(=O)(=O)C4=CC=CC=C4Cl)N=N1
• Molecular Formula: C15H16ClN7O2S
• Molecular Weight: 393.9 g/mol
• CAS No.: 1070862-10-0

Description

7-(4-((2-chlorophenyl)sulfonyl)piperazin-1-yl)-3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine is a useful research compound. Its molecular formula is C15H16ClN7O2S and its molecular weight is 393.85. The purity is usually 95%.
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Scientific Research Applications

Antihypertensive Potential

Research indicates that certain 1,2,4-triazolo[1,5-alpha]pyrimidines, which share a structural resemblance with 7-(4-((2-chlorophenyl)sulfonyl)piperazin-1-yl)-3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine, have shown potential as antihypertensive agents. Compounds in this category exhibited promising in vitro and in vivo antihypertensive activity (Bayomi et al., 1999).

Antimicrobial and Antifungal Activities

Some derivatives of 1,2,4-triazolo[1,5-c]pyrimidine, similar to the mentioned compound, have been shown to possess significant antimicrobial properties. Various novel compounds in this category were found to exhibit good to moderate activities against test microorganisms (Bektaş et al., 2007). Additionally, novel sulfone derivatives containing a [1,2,4]triazolo[4,3-a]pyridine moiety displayed good antifungal and insecticidal activities (Xu et al., 2017).

Antiproliferative Effect Against Cancer Cell Lines

Research on 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives, which are structurally similar to the compound , showed significant antiproliferative effects on various human cancer cell lines. Some compounds in this category exhibited promising potential as anticancer agents (Mallesha et al., 2012).

Serotonin 5-HT6 Receptor Antagonists

A number of 3-(phenylsulfonyl)thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidines, which are structurally related to the compound under discussion, were found to be potent and selective serotonin 5-HT6 receptor antagonists. These compounds demonstrated significant binding affinity and ability to inhibit functional cellular responses to serotonin (Ivachtchenko et al., 2010).

Mechanism of Action

Target of Action

Similar compounds with pyrimidine and triazole scaffolds have been reported to interact with various targets, including cyclin-dependent kinases (cdks) and epidermal growth factor receptors (egfrs) . These targets play crucial roles in cell cycle regulation and signal transduction pathways, respectively.

Mode of Action

Based on the structural similarity to other pyrimidine and triazole derivatives, it can be hypothesized that this compound may inhibit its targets by binding to their active sites, thereby preventing their normal function . This interaction could lead to changes in cellular processes controlled by these targets.

Biochemical Pathways

Given the potential targets, it is likely that this compound could affect pathways related to cell cycle regulation and signal transduction . The downstream effects of these alterations could include changes in cell proliferation and survival.

Result of Action

Based on the potential targets and pathways, it can be hypothesized that this compound may have antiproliferative effects, potentially leading to cell cycle arrest and apoptosis .